Cas no 1627721-32-7 (5-ethyl-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole)

• Product Name: 5-ethyl-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole
• CAS No: 1627721-32-7
• MF: C₁₂H₂₀BNO₃
• MW: 237.103103637695
• CID: 5304760
• Update Time: 2026-03-10

5-ethyl-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-ethyl-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 5-ethyl-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole

• Inchi： 1S/C12H20BNO3/c1-7-9-10(8(2)14-15-9)13-16-11(3,4)12(5,6)17-13/h7H2,1-6H3
• InChI Key： UOOYDBJINQQKLO-UHFFFAOYSA-N
• SMILES： O1C(CC)=C(B2OC(C)(C)C(C)(C)O2)C(C)=N1

Additional information on 5-ethyl-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole

5-Ethyl-3-Methyl-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Isoxazole: A Comprehensive Overview

The compound 5-Ethyl-3-Methyl-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Isoxazole (CAS No. 1627721-32-7) is a highly specialized organic molecule with significant applications in the fields of materials science and organic synthesis. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of the dioxaborolane moiety in its structure introduces unique electronic and structural properties that make it a valuable building block in modern chemical research.

Isoxazoles are known for their versatility in organic synthesis due to their ability to undergo various transformations under specific reaction conditions. The dioxaborolane group attached to the isoxazole ring in this compound adds further functionality by introducing boron atoms into the structure. Boron-containing compounds are widely studied for their potential in catalysis and as precursors for materials with tailored electronic properties. Recent studies have highlighted the role of such compounds in the development of advanced materials for optoelectronic devices and energy storage systems.

The synthesis of 5-Ethyl-3-Methyl-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Isoxazole involves a combination of traditional organic synthesis techniques and modern catalytic methods. Researchers have employed transition metal-catalyzed coupling reactions to assemble the complex structure of this molecule. For instance, the use of palladium catalysts has enabled efficient cross-coupling reactions between the isoxazole core and the dioxaborolane moiety. These methods not only enhance the yield of the compound but also allow for precise control over its stereochemistry and functional groups.

One of the most promising applications of this compound lies in its use as a precursor for advanced materials. The incorporation of boron atoms into its structure makes it an ideal candidate for the synthesis of boron-containing polymers and ceramics. Recent advancements in materials science have demonstrated that such materials exhibit exceptional thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace components and electronic devices.

In addition to its material science applications, 5-Ethyl-3-Methyl-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Isoxazole has shown potential in drug discovery efforts. The isoxazole ring is known to exhibit bioactivity across a wide range of biological systems. By modifying the substituents on the ring and incorporating the dioxaborolane group, researchers can fine-tune the compound's pharmacokinetic properties to enhance its efficacy as a therapeutic agent.

Recent studies have also explored the use of this compound in catalytic processes. The presence of boron atoms in its structure enables it to act as a Lewis acid catalyst in various organic transformations. For example, it has been used to catalyze olefin polymerization reactions under mild conditions. Such applications highlight its versatility as both a building block and a functional material.

The development of novel synthetic routes for 5-Ethyl-3-Methyl-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Isoxazole continues to be an active area of research. Scientists are focusing on improving reaction efficiency by employing green chemistry principles and sustainable reagents. These efforts aim to reduce waste generation and minimize environmental impact while maintaining high yields and product quality.

In conclusion, 5-Ethyl-3-Methyl-4-(4,4,5